Cas no 2171613-61-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic acid
• CAS No: 2171613-61-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6253408
• PubChem ID: 165539225
• Update Time: 2025-11-01

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic acid
• 2171613-61-7
• EN300-1511239
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[4-(hydroxymethyl)cyclohexyl]carbamoyl}butanoic acid

• Inchi： 1S/C27H32N2O6/c30-15-17-9-11-18(12-10-17)28-26(33)24(13-14-25(31)32)29-27(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23-24,30H,9-16H2,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： JOKZNLWLWCVBDK-UHFFFAOYSA-N
• SMILES： OCC1CCC(CC1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic Acid (CAS No. 2171613-61-7)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic acid, identified by its CAS number 2171613-61-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a cyclohexylcarbamoyl moiety. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active agents.

The Fmoc group is particularly noteworthy as it is commonly employed in peptide synthesis, where it serves as an amino protecting group. The stability and ease of removal of the Fmoc group under mild acidic conditions make it a preferred choice for solid-phase peptide synthesis (SPPS). In the context of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic acid, the Fmoc moiety not only enhances the compound's utility in peptide chemistry but also contributes to its overall reactivity and compatibility with various synthetic protocols.

The second key functional group, the cyclohexylcarbamoyl moiety, introduces a bulky and rigid structure that can influence the conformational preferences of any molecule to which it is attached. This feature is particularly relevant in drug design, where the three-dimensional shape of a molecule can significantly impact its binding affinity and selectivity for biological targets. The cyclohexyl ring provides steric hindrance, which can be exploited to optimize interactions with specific proteins or enzymes.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that combine multiple pharmacophores into a single molecular entity. The structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic acid make it an excellent candidate for such applications. For instance, the combination of an Fmoc group and a cyclohexylcarbamoyl moiety allows for the facile introduction of both protective and reactive functionalities, enabling the synthesis of complex peptidomimetics with tailored properties.

In addition to its role in peptide synthesis, this compound has shown promise in the development of novel therapeutic agents. The fluorenylmethoxycarbonyl group can be used to introduce fluorescence or other spectroscopic properties, making it useful for imaging applications or as a probe in biochemical assays. Meanwhile, the cyclohexylcarbamoyl group can serve as a linker or anchor point for further derivatization, allowing chemists to explore diverse structural modifications.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic resolutions, can enhance the efficiency and scalability of the process. These methods align with contemporary trends in synthetic organic chemistry, where green chemistry principles are increasingly being adopted to minimize environmental impact.

The biological activity of this compound has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of various enzymes and receptors relevant to human health. For example, derivatives of this molecule have been evaluated for their ability to modulate kinases or proteases involved in inflammatory pathways. Such studies underscore the importance of structurally diverse compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic acid in drug discovery efforts.

The role of computational chemistry has also been instrumental in understanding the properties and potential applications of this compound. Molecular modeling techniques allow researchers to predict how it might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify promising leads for further development. The integration of computational methods with traditional wet chemistry approaches represents a powerful synergy that accelerates progress in pharmaceutical research.

The future prospects for this compound are bright, particularly as interest grows in targeted therapies and personalized medicine. By leveraging its unique structural features, scientists may develop novel treatments for diseases that are currently difficult to address with existing drugs. The versatility of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{4-(hydroxymethyl)cyclohexylcarbamoyl}butanoic acid suggests that it will remain a valuable tool in both academic research and industrial drug development.